Cas no 879362-27-3 (3-3-(3-bromophenyl)-4-formyl-1H-pyrazol-1-ylpropanenitrile)

• Product Name: 3-3-(3-bromophenyl)-4-formyl-1H-pyrazol-1-ylpropanenitrile
• CAS No: 879362-27-3
• MF: C₁₃H₁₀BrN₃O
• MW: 304.142001628876
• CID: 3107230
• PubChem ID: 2079428
• Update Time: 2025-11-01

3-3-(3-bromophenyl)-4-formyl-1H-pyrazol-1-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[3-(3-bromophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile
• 3-3-(3-bromophenyl)-4-formyl-1H-pyrazol-1-ylpropanenitrile
• EN300-10096
• AKOS030751301
• 879362-27-3
• Z56998613
• G40821
• SR-01000054754
• 3-[3-(3-bromophenyl)-4-formylpyrazol-1-yl]propanenitrile
• CS-0221988
• C13H10BrN3O
• SR-01000054754-1

• Inchi： 1S/C13H10BrN3O/c14-12-4-1-3-10(7-12)13-11(9-18)8-17(16-13)6-2-5-15/h1,3-4,7-9H,2,6H2
• InChI Key： DXVQYIWQRFFGKH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C(C=O)=CN(CCC#N)N=1

Computed Properties

• Exact Mass: 303.00072Da
• Monoisotopic Mass: 303.00072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-3-(3-bromophenyl)-4-formyl-1H-pyrazol-1-ylpropanenitrile

Introduction to 3-3-(3-bromophenyl)-4-formyl-1H-pyrazol-1-ylpropanenitrile (CAS No. 879362-27-3)

3-3-(3-bromophenyl)-4-formyl-1H-pyrazol-1-ylpropanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 879362-27-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a bromophenyl group, a formyl substituent, and a nitrile functionality, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery.

The bromophenyl moiety in the molecule is strategically positioned to facilitate further functionalization, making it a versatile building block for synthesizing more complex derivatives. This feature is particularly useful in medicinal chemistry, where structural modifications can lead to enhanced pharmacological activity. The formyl group serves as an active site for condensation reactions, enabling the formation of amide or imine bonds, which are common in drug molecule design. Additionally, the nitrile group introduces polarity and potential hydrogen bonding capabilities, further influencing the compound's solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such multifunctional compounds in drug development. The pyrazole core of 3-3-(3-bromophenyl)-4-formyl-1H-pyrazol-1-ylpropanenitrile has been extensively studied for its role in modulating various biological pathways. For instance, pyrazole derivatives have shown promise in inhibiting enzymes such as dihydrofolate reductase (DHFR) and cyclooxygenase (COX), which are implicated in diseases like cancer and inflammation.

In the context of current research, 3-3-(3-bromophenyl)-4-formyl-1H-pyrazol-1-ylpropanenitrile has been explored as a potential lead compound for developing novel therapeutic agents. Studies have demonstrated its ability to interact with biological targets through both covalent and non-covalent binding mechanisms. The bromophenyl group, in particular, has been shown to enhance binding affinity by participating in π-stacking interactions with aromatic residues in protein targets. This property makes it an attractive candidate for designing kinase inhibitors, which are critical in treating cancers and inflammatory disorders.

The formyl group on this compound also plays a crucial role in its pharmacological profile. It can undergo nucleophilic addition reactions with nucleophilic amino groups in proteins, leading to the formation of stable adducts that can modulate enzyme activity. This reactivity has been leveraged in the development of protease inhibitors, which are essential for treating viral infections and autoimmune diseases. Furthermore, the nitrile group can be hydrolyzed to form carboxylic acids under physiological conditions, expanding its functional utility.

One of the most compelling aspects of 3-3-(3-bromophenyl)-4-formyl-1H-pyrazol-1-ylpropanenitrile is its synthetic accessibility. The presence of multiple reactive sites allows for diverse chemical modifications without compromising the core pyrazole scaffold. This flexibility has enabled researchers to generate libraries of derivatives with tailored properties for high-throughput screening (HTS) applications. Such libraries are instrumental in identifying novel bioactive compounds that can be optimized further through structure-activity relationship (SAR) studies.

Recent publications have highlighted the use of this compound in developing small-molecule probes for studying protein-protein interactions (PPIs). The ability to label proteins with fluorophores or affinity tags via reactions involving the formyl group has opened new avenues for mechanistic studies in cell biology. Additionally, the bromophenyl moiety has been utilized for cross-coupling reactions such as Suzuki-Miyaura couplings, enabling the introduction of aryl groups with specific electronic properties that can influence drug efficacy.

The pharmaceutical industry has taken note of these developments and is actively exploring derivatives of 3-3-(3-bromophenyl)-4-formyl-1H-pyrazol-1-ylpropanenitrile for clinical applications. Preclinical studies have shown promising results in models of cancer and neurodegenerative diseases, where pyrazole-based compounds have demonstrated potent inhibitory effects on disease-causing pathways. The combination of structural features that enhance bioactivity while allowing for further optimization makes this compound a cornerstone in modern drug discovery efforts.

In conclusion, 3-3-(3-bromophenyl)-4-formyl-1H-pyrazol-1-ylpropanenitrile (CAS No. 879362-27-3) represents a significant advancement in medicinal chemistry due to its multifunctional nature and synthetic versatility. Its unique structural attributes have positioned it as a key intermediate for developing next-generation therapeutics targeting a wide range of diseases. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to remain at the forefront of pharmaceutical innovation.